Cas no 188679-26-7 (2-methyl-5-(2-methylphenyl)-4-thiazolecarboxylic acid)

• Product Name: 2-methyl-5-(2-methylphenyl)-4-thiazolecarboxylic acid
• CAS No: 188679-26-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 2151550
• PubChem ID: 22437423
• Update Time: 2025-04-21

2-methyl-5-(2-methylphenyl)-4-thiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylphenyl)-4-thiazolecarboxylic acid
• 188679-26-7
• LXUJKONOFALWTA-UHFFFAOYSA-N
• SCHEMBL269610
• AKOS005211672
• DB-338572
• 2-methyl-5-o-tolyl-thiazole-4-carboxylic acid

• Inchi： 1S/C12H11NO2S/c1-7-5-3-4-6-9(7)11-10(12(14)15)13-8(2)16-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： LXUJKONOFALWTA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.4Ų